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Compound of Interest

Compound Name: 2,2-Diethoxyheptane

Cat. No.: B14660974 Get Quote

An In-depth Technical Guide to 2,2-
Diethoxyheptane
This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthesis of 2,2-diethoxyheptane. The information is intended for researchers, scientists,

and professionals in the field of drug development and chemical synthesis.

Chemical Structure and Nomenclature
2,2-Diethoxyheptane is a chemical compound classified as a ketal. A ketal is a functional

group derived from a ketone by the replacement of the carbonyl (C=O) group with two alkoxy

groups. In this case, the ketone is heptan-2-one, and the alkoxy groups are ethoxy groups.

IUPAC Name: The systematic name for this compound, according to the International Union of

Pure and Applied Chemistry (IUPAC) nomenclature, is 2,2-diethoxyheptane.[1]

Chemical Structure: The structure consists of a seven-carbon heptane chain. The second

carbon atom of this chain is bonded to two ethoxy (-OCH2CH3) groups.

Molecular Formula: C₁₁H₂₄O₂[1]

Canonical SMILES: CCCCCC(C)(OCC)OCC[1]

InChI Key: OYHKISZVAWQZOC-UHFFFAOYSA-N[1]
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Physicochemical Properties
The following table summarizes the key computed physicochemical properties of 2,2-
diethoxyheptane. This data is essential for understanding its behavior in various chemical and

biological systems.

Property Value Reference

Molecular Weight 188.31 g/mol [1]

Exact Mass 188.177630004 Da [1]

XLogP3 3.3 [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
2 [1]

Rotatable Bond Count 7 [1]

Topological Polar Surface Area 18.5 Å² [1]

Heavy Atom Count 13 [1]

Experimental Protocols: Synthesis of 2,2-
Diethoxyheptane
The synthesis of 2,2-diethoxyheptane can be achieved through the acid-catalyzed reaction of

heptan-2-one with an excess of ethanol. This reaction is an equilibrium process, and a

dehydrating agent or azeotropic distillation is typically employed to remove water and drive the

reaction to completion. The following is a generalized protocol based on common methods for

ketal formation.

Objective: To synthesize 2,2-diethoxyheptane from heptan-2-one and ethanol.

Materials:

Heptan-2-one
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Anhydrous Ethanol

Triethyl orthoformate (as dehydrating agent)

Anhydrous p-Toluenesulfonic acid (or other acid catalyst like Amberlyst-15)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Toluene (for azeotropic distillation, optional)

Standard laboratory glassware for reflux and distillation

Procedure:

Reaction Setup: A round-bottom flask is charged with heptan-2-one, a significant excess of

anhydrous ethanol (at least 10 equivalents), and triethyl orthoformate (1.2 equivalents).

Catalyst Addition: A catalytic amount of p-toluenesulfonic acid is added to the mixture.

Reflux: The reaction mixture is heated to reflux. The progress of the reaction can be

monitored by Gas Chromatography (GC) or Thin Layer Chromatography (TLC). The reaction

is typically complete within 3-12 hours.

Workup: After cooling to room temperature, the reaction is quenched by the slow addition of

a saturated sodium bicarbonate solution to neutralize the acid catalyst.

Extraction: The aqueous layer is separated, and the organic layer is washed with brine.

Drying: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the

solvent is removed under reduced pressure using a rotary evaporator.

Purification: The resulting crude product can be purified by fractional distillation under

reduced pressure to yield pure 2,2-diethoxyheptane.

Visualization of Synthesis Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b14660974?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14660974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The logical workflow for the synthesis of 2,2-diethoxyheptane is depicted below. This diagram

illustrates the key steps from starting materials to the final purified product.

Start

Combine Reactants:
- Heptan-2-one

- Anhydrous Ethanol
- Triethyl Orthoformate

Add Acid Catalyst
(e.g., p-TsOH)

Heat to Reflux

Quench Reaction
(Sodium Bicarbonate)

Extraction & Washing

Dry Organic Layer
(Anhydrous MgSO4)

Solvent Evaporation

Purification
(Fractional Distillation)

Final Product:
2,2-Diethoxyheptane

End
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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